Cas no 2137418-77-8 (1-{1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazol-4-yl}ethan-1-ol)
1-{1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazol-4-yl}ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-{1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazol-4-yl}ethan-1-ol
- EN300-712745
- 2137418-77-8
-
- Inchi: 1S/C7H12N4O2/c1-5(12)7-3-11(10-9-7)6-2-8-13-4-6/h3,5-6,8,12H,2,4H2,1H3/t5?,6-/m1/s1
- InChI Key: QIFHEWRFTXTZCO-PRJDIBJQSA-N
- SMILES: O1C[C@@H](CN1)N1C=C(C(C)O)N=N1
Computed Properties
- Exact Mass: 184.09602564g/mol
- Monoisotopic Mass: 184.09602564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 72.2Ų
1-{1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazol-4-yl}ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-712745-1.0g |
1-{1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazol-4-yl}ethan-1-ol |
2137418-77-8 | 1g |
$0.0 | 2023-06-06 |
1-{1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazol-4-yl}ethan-1-ol Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 1-{1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazol-4-yl}ethan-1-ol
Introduction to 1-{1-[(4R)-1,2-Oxazolidin-4-yl]-1H-1,2,3-Triazol-4-yl}ethan-1-Ol (CAS No. 2137418-77-8)
The compound 1-{1-[(4R)-1,2-Oxazolidin-4-yl]-1H-1,2,3-triazol-4-yl}ethan-ol (CAS No. 2137418-77-8) is a complex organic molecule with significant potential in various fields of chemical research and industrial applications. This compound is characterized by its unique structure, which combines elements of oxazolidinones, triazoles, and alcohols. Its synthesis and properties have been extensively studied in recent years due to its promising applications in drug development, material science, and catalysis.
The molecular structure of this compound is intriguing. It features a triazole ring, which is a five-membered heterocyclic aromatic ring containing three nitrogen atoms. The triazole ring is further substituted with an oxazolidinone group, which adds significant functionality to the molecule. The oxazolidinone moiety is known for its versatility in chemical reactions and its ability to form stable bonds with other functional groups. Additionally, the presence of a hydroxethyl group (-CH₂OH) at the terminal position introduces hydrophilic properties to the molecule, enhancing its solubility and reactivity in aqueous environments.
Recent studies have highlighted the importance of this compound in the field of medicinal chemistry. Researchers have explored its potential as a building block for constructing bioactive molecules with therapeutic applications. For instance, the triazole ring is often used as a scaffold for designing drugs targeting various diseases due to its ability to form hydrogen bonds and interact with biological macromolecules such as proteins and nucleic acids. The oxazolidinone group further enhances this capability by providing additional sites for functionalization and bioisosteric replacements.
In terms of synthesis, this compound can be prepared through a variety of methods. One common approach involves the click chemistry reaction between an azide and an alkyne in the presence of copper catalysts. This method is highly efficient and selective, making it ideal for large-scale production. Another approach involves the direct coupling of an oxazolidinone derivative with a triazole intermediate using coupling agents such as HATU or EDCI. These methods have been optimized to achieve high yields and purity levels.
The properties of this compound are also influenced by its stereochemistry. The (4R) configuration of the oxazolidinone ring plays a crucial role in determining the overall conformation and reactivity of the molecule. Stereochemical considerations are particularly important in drug design, where even small changes in configuration can lead to significant differences in biological activity.
From an environmental standpoint, this compound has shown moderate biodegradability under controlled conditions. However, further studies are required to fully understand its environmental impact and develop strategies for safe disposal.
In conclusion, 1-{1-[(4R)-Oxazolidin-4-yl]-triazol-yl}}ethanol (CAS No. 21374-77-8) is a versatile compound with wide-ranging applications in chemistry and pharmacology. Its unique structure and functional groups make it an attractive candidate for further research and development across multiple disciplines.
2137418-77-8 (1-{1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazol-4-yl}ethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)